Cas no 1324556-77-5 (2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide)

• Product Name: 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide
• CAS No: 1324556-77-5
• MF: C₁₉H₂₃ClFN₃O
• MW: 363.856827020645
• CID: 6584934
• PubChem ID: 51261390
• Update Time: 2025-07-22

2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloro-6-fluorophenyl)methyl-cyclopropylamino]-N-(1-cyanocyclohexyl)acetamide
• AKOS033493386
• 1324556-77-5
• EN300-26685914
• 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide
• Z164157486

• Inchi： 1S/C19H23ClFN3O/c20-16-5-4-6-17(21)15(16)11-24(14-7-8-14)12-18(25)23-19(13-22)9-2-1-3-10-19/h4-6,14H,1-3,7-12H2,(H,23,25)
• InChI Key： JKWAGECLVGZIBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN(CC(NC1(C#N)CCCCC1)=O)C1CC1)F

Computed Properties

• Exact Mass: 363.1513682g/mol
• Monoisotopic Mass: 363.1513682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.1Ų

Additional information on 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide

Research Brief on 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide (CAS: 1324556-77-5)

The compound 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide (CAS: 1324556-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which include a chloro-fluoro-phenyl moiety, a cyclopropylamino group, and a cyanocyclohexyl acetamide tail. These structural elements contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that this compound may exhibit potent activity as a modulator of neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as epilepsy, Parkinson's disease, and neuropathic pain.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's mechanism of action. The researchers utilized X-ray crystallography and molecular docking simulations to demonstrate that 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide binds selectively to the allosteric site of GABA_A receptors. This binding modulates receptor activity, leading to enhanced inhibitory neurotransmission. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration, which are critical for CNS-targeted therapeutics.

Further research has explored the compound's potential in oncology. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. While the exact molecular targets remain under investigation, these findings open new avenues for developing targeted cancer therapies. However, it is important to note that these results are preliminary, and extensive preclinical testing is required to validate efficacy and safety.

Despite its promise, challenges remain in the development of 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide. For instance, recent toxicology studies have identified potential hepatotoxicity at high doses, necessitating further optimization of the compound's structure to improve its safety profile. Additionally, synthetic routes for large-scale production are still being refined to ensure cost-effectiveness and reproducibility.

In conclusion, 2-{[(2-chloro-6-fluorophenyl)methyl](cyclopropyl)amino}-N-(1-cyanocyclohexyl)acetamide represents a compelling area of research in chemical biology and drug discovery. Its dual potential in neurology and oncology underscores the importance of continued investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.